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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-OH

Cat. No.: B557069 Get Quote

Technical Guide: Fmoc-Trp(Boc)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound Fmoc-
Trp(Boc)-OH, including its CAS number, safety data, and applications in scientific research,

particularly in the field of peptide synthesis.

Chemical Identification
The Chemical Abstracts Service (CAS) number for Fmoc-Trp(Boc)-OH is 143824-78-6.[1][2][3]

[4][5]

Physicochemical and Safety Data
The following table summarizes the key quantitative data for Fmoc-Trp(Boc)-OH, compiled

from various safety data sheets and chemical suppliers.
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Property Value References

Molecular Formula C₃₁H₃₀N₂O₆ [1][2][3][4][5]

Molecular Weight 526.58 g/mol [2][3][5]

Appearance White solid [6][7]

Melting Point
Approximately 97 °C

(Decomposes before melting)
[5][7]

Optical Activity
[α]20/D −21±2°, c = 1% in

DMF
[3][8]

Purity ≥95% to ≥97.0% (HPLC) [2][3]

Storage Temperature 2-8°C [3][5][7][9]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[6]

Water Solubility 0.00009 g/L at 20 °C [7][10]

Acute Oral LD50 (Rat) >2000 mg/kg [10][11]

Acute Dermal LD50 (Rabbit) >2000 mg/kg [10][11]

Material Safety Data Sheet (MSDS) Summary
Fmoc-Trp(Boc)-OH is classified as a skin sensitizer and is toxic to aquatic life with long-lasting

effects.[9][11][12]

Hazard Statements:

H317: May cause an allergic skin reaction.[9][12]

H411: Toxic to aquatic life with long lasting effects.[9][11][12]

Precautionary Statements:
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Prevention: Avoid breathing dust.[9][12] Contaminated work clothing should not be allowed

out of the workplace.[9][12] Wear protective gloves.[9] Avoid release to the environment.[9]

[12]

Response: If on skin, wash with plenty of soap and water.[9] If skin irritation or a rash occurs,

get medical advice/attention.[9][12] Collect spillage.[9][12]

Disposal: Dispose of contents/container to an approved waste disposal plant.[9]

First-Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7][12]

Skin Contact: Wash off with soap and plenty of water.[7][12]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[12]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[7][12]

Handling and Storage:

Avoid contact with skin and eyes and the formation of dust and aerosols.[9]

Keep the container tightly closed in a dry and well-ventilated place.[7][9]

Recommended storage temperature is 2-8 °C.[3][5][7][9]

Experimental Protocols and Applications
Fmoc-Trp(Boc)-OH is a crucial reagent in Fmoc solid-phase peptide synthesis (SPPS), a

foundational technique in drug discovery and development.[3][6] Its primary application is in the

synthesis of peptides containing tryptophan, particularly when arginine is also present. The Boc

protecting group on the indole side chain of tryptophan minimizes side reactions during the

deprotection of other amino acid side chains, such as the sulfonyl protecting groups from

arginine. This results in purer crude peptides and higher yields.[4][13][14]
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General Workflow for Fmoc Solid-Phase Peptide
Synthesis
The following diagram illustrates the cyclical nature of Fmoc SPPS.
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Caption: General workflow for Fmoc solid-phase peptide synthesis.

Deprotection of the Trp(Boc) Side Chain
A key advantage of using Fmoc-Trp(Boc)-OH is the stability of the Boc group during the Fmoc

deprotection steps. The Boc group is removed during the final cleavage from the resin, typically

using a strong acid like trifluoroacetic acid (TFA). The cleavage with TFA generates an N-in-

carboxy indole intermediate, which protects the tryptophan from alkylation and sulfonation. This

intermediate is then removed under aqueous conditions during the work-up of the peptide.[1][6]

Fmoc-Trp(Boc)-Peptide-Resin TFA Cleavage N-in-carboxy Indole
Intermediate Aqueous Work-up Deprotected Trp-Peptide

Click to download full resolution via product page

Caption: Deprotection pathway for the Trp(Boc) side chain.

Logical Relationships in Safe Handling
The safe handling of Fmoc-Trp(Boc)-OH involves a hierarchy of controls, from engineering

controls to personal protective equipment.
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Safe Handling of Fmoc-Trp(Boc)-OH

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Spill & Emergency Procedures Waste Disposal

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Fmoc-Trp(Boc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

